Cas no 54518-11-5 (1-[4-(propan-2-yl)phenyl]propan-1-ol)

1-[4-(Propan-2-yl)phenyl]propan-1-ol is a secondary alcohol with a molecular structure featuring an isopropyl-substituted phenyl group. This compound exhibits notable stability and solubility in organic solvents, making it a versatile intermediate in organic synthesis. Its aromatic ring and hydroxyl group provide reactive sites for further functionalization, enabling applications in pharmaceuticals, agrochemicals, and specialty chemicals. The isopropyl substituent enhances lipophilicity, which can improve bioavailability in drug development. The compound's well-defined structure and purity make it suitable for precise synthetic routes. Its thermal and chemical stability under various conditions further supports its utility in industrial and research settings.

1-[4-(propan-2-yl)phenyl]propan-1-ol structure

54518-11-5 structure

Product Name:1-[4-(propan-2-yl)phenyl]propan-1-ol

CAS No:54518-11-5

MF:C₁₂H₁₈O

MW:178.270723819733

CID:1589531

PubChem ID:41113

Update Time:2025-07-02

1-[4-(propan-2-yl)phenyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-[4-(propan-2-yl)phenyl]propan-1-ol
- 1-(4-propan-2-ylphenyl)propan-1-ol
- α-Methyl-3-isopropylbenzeneethanol
- 1-(4-Isopropylphenyl)-1-propanol
- DTXSID40969723
- 54518-11-5
- ISOPROPYLPHENYLPROPAN-1-OL
- NUNYALSGVAYXDW-UHFFFAOYSA-N
- SB84800
- 4397-08-4
- 1-(4-iso-Propylphenyl)-1-propanol
- 1-(4-isopropylphenyl)propan-1-ol
- SCHEMBL4035560
- Inchi： 1S/C12H18O/c1-4-12(13)11-7-5-10(6-8-11)9(2)3/h5-9,12-13H,4H2,1-3H3
- InChI Key： NUNYALSGVAYXDW-UHFFFAOYSA-N
- SMILES： OC(CC)C1C=CC(=CC=1)C(C)C

Computed Properties

Exact Mass: 178.13584
Monoisotopic Mass: 178.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

1-[4-(propan-2-yl)phenyl]propan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6506370-0.05g	2-[3-(propan-2-yl)phenyl]propan-1-ol	54518-11-5	0.05g	$1573.0	2023-05-23
Enamine	EN300-6506370-0.1g	2-[3-(propan-2-yl)phenyl]propan-1-ol	54518-11-5	0.1g	$1648.0	2023-05-23
Enamine	EN300-6506370-0.25g	2-[3-(propan-2-yl)phenyl]propan-1-ol	54518-11-5	0.25g	$1723.0	2023-05-23
Enamine	EN300-6506370-0.5g	2-[3-(propan-2-yl)phenyl]propan-1-ol	54518-11-5	0.5g	$1797.0	2023-05-23
Enamine	EN300-6506370-1.0g	2-[3-(propan-2-yl)phenyl]propan-1-ol	54518-11-5	1g	$1872.0	2023-05-23
Enamine	EN300-6506370-2.5g	2-[3-(propan-2-yl)phenyl]propan-1-ol	54518-11-5	2.5g	$3670.0	2023-05-23
Enamine	EN300-6506370-5.0g	2-[3-(propan-2-yl)phenyl]propan-1-ol	54518-11-5	5g	$5429.0	2023-05-23
Enamine	EN300-6506370-10.0g	2-[3-(propan-2-yl)phenyl]propan-1-ol	54518-11-5	10g	$8049.0	2023-05-23